Cas no 22105-23-3 (5-Methoxy-2-methyl-4H-chromen-4-one)

• Product Name: 5-Methoxy-2-methyl-4H-chromen-4-one
• CAS No: 22105-23-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1094431
• PubChem ID: 11687031
• Update Time: 2025-06-08

5-Methoxy-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methyl-4H-chromen-4-one
• 5-methoxy-2-methylchromen-4-one
• 5-methoxy-2-methylchromone
• 22105-23-3
• 2-methyl-5-methoxy-benzopyran-4-one
• DTXSID50470597
• CHEMBL177850
• SCHEMBL9976085
• CHEBI:208262
• DB-124018

• Inchi： 1S/C11H10O3/c1-7-6-8(12)11-9(13-2)4-3-5-10(11)14-7/h3-6H,1-2H3
• InChI Key： VMYWMHRGHYPDRO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5-Methoxy-2-methyl-4H-chromen-4-one

5-Methoxy-2-methyl-4H-chromen-4-one: A Comprehensive Overview

5-Methoxy-2-methyl-4H-chromen-4-one (CAS No. 22105-23-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 7-hydroxy-6-methoxy-2-methylchromone, belongs to the class of chromones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to 5-Methoxy-2-methyl-4H-chromen-4-one.

Chemical Structure and Properties

5-Methoxy-2-methyl-4H-chromen-4-one is characterized by its unique molecular structure, which consists of a chromone core with a methoxy group at the 5-position and a methyl group at the 2-position. The chromone scaffold is a six-membered lactone ring fused to a benzene ring, making it a valuable building block in organic synthesis. The compound has a molecular formula of C₁₁H₁₀O₃ and a molecular weight of 190.19 g/mol. Its melting point is reported to be around 168°C, and it is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 5-Methoxy-2-methyl-4H-chromen-4-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 2-hydroxyacetophenone with dimedone in the presence of an acid catalyst, followed by methylation of the hydroxyl group. Another method involves the reaction of 7-hydroxychromone with methyl iodide in the presence of potassium carbonate. These synthetic routes are well-documented and have been optimized to achieve high yields and purity.

Biological Activities

5-Methoxy-2-methyl-4H-chromen-4-one has been investigated for its various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have shown that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Its anti-inflammatory effects have been attributed to its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its antioxidant and anti-inflammatory properties, 5-Methoxy-2-methyl-4H-chromen-4-one has demonstrated promising anticancer activity against various cancer cell lines. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-Methoxy-2-methyl-4H-chromen-4-one may have potential as a lead compound for the development of novel anticancer agents.

Clinical Applications and Research Trends

The potential therapeutic applications of 5-Methoxy-2-methyl-4H-chromen-4-one are currently being explored in preclinical studies. Researchers are investigating its efficacy in treating inflammatory diseases such as arthritis and neurodegenerative disorders like Alzheimer's disease. Preliminary results from these studies have been encouraging, highlighting the compound's ability to reduce inflammation and oxidative stress.

In the field of oncology, ongoing research is focused on optimizing the delivery methods and enhancing the bioavailability of 5-Methoxy-2-methyl-4H-chromen-4-one. Nanotechnology-based delivery systems are being developed to improve its pharmacokinetic properties and target specific cancer cells more effectively. These advancements could potentially lead to more effective treatments with fewer side effects.

Conclusion

5-Methoxy-2-methyl-4H-chromen-4-one (CAS No. 22105-23-3) is a promising compound with a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Its unique chemical structure makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.